N-(3-acetylphenyl)-6-(piperidin-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-(3-acetylphenyl)-6-piperidin-1-ylpyridazine-3-carboxamide
• InChI: InChI=1S/C18H20N4O2/c1-13(23)14-6-5-7-15(12-14)19-18(24)16-8-9-17(21-20-16)22-10-3-2-4-11-22/h5-9,12H,2-4,10-11H2,1H3,(H,19,24)
• InChI Key: KKPYOPORVDBUTK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=NN=C(C=C2)N3CCCCC3
• Molecular Formula: C18H20N4O2
• Molecular Weight: 324.4 g/mol
• CAS No.: 1396785-01-5

Description

N-(3-acetylphenyl)-6-(piperidin-1-yl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C18H20N4O2 and its molecular weight is 324.384. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry and Synthesis

The synthesis of heterocyclic compounds is a significant area of research due to their potential pharmacological applications. Studies such as the synthesis of substituted pyrazolo[4,3-c]pyridine-3-ols as novel fused heterobicycles (Karthikeyan, Vijayakumar, & Sarveswari, 2014) demonstrate the methodologies for creating novel compounds that could have applications in drug development. These methodologies are relevant for exploring the synthetic potential and applications of N-(3-acetylphenyl)-6-(piperidin-1-yl)pyridazine-3-carboxamide in developing new therapeutic agents.

Biological Activities and Therapeutic Potential

Research on compounds with structures similar to this compound often focuses on their biological activities and potential therapeutic applications. For instance, the study on synthesis and biological activity of novel arylazothiazole disperse dyes containing selenium for dyeing polyester fibers (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015) shows the diverse applications of heterocyclic compounds beyond pharmacology, including their use in materials science. However, the investigation of biological activities, such as antimicrobial, antitumor, and antioxidant properties, is crucial for understanding the therapeutic potential of these compounds.